Cas no 35867-92-6 ( )

• Product name: &nbsp
• CAS No: 35867-92-6
• MF: C₁₂H₁₃NO
• MW: 187.23772
• CID: 920767
• PubChem ID: 293732

  Chemical and Physical Properties

Names and Identifiers

• (2E)-2-(dimethylaminomethylidene)-3H-inden-1-one
• 4-(trinitromethyl)anisole
• ACMC-20md0e
• AGN-PC-00OG5P
• Benzene, 1-methoxy-4-(trinitromethyl)-
• CTK0D5166
• 35867-92-6
• 7-Hydroxy-4-(2,3,5-tri-O-benzoylpentofuranosyl)[1,3]thiazolo[5,4-d]pyrimidin-5(4H)-one
• NSC-160800
• DTXSID00957287
• ZINC05161126
• NSC160800
•  

• Inchi： InChI=1S/C31H23N3O9S/c35-25-22-27(44-17-32-22)34(31(39)33-25)26-24(43-30(38)20-14-8-3-9-15-20)23(42-29(37)19-12-6-2-7-13-19)21(41-26)16-40-28(36)18-10-4-1-5-11-18/h1-15,17,21,23-24,26H,16H2,(H,33,35,39)
• InChI Key： ZMECLRDADXQQLE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C4=C(C(=O)NC3=O)N=CS4)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 613.11550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.35190